Cas no 21226-30-2 (Benzenesulfonamide,N-(2-chlorophenyl)-)

Benzenesulfonamide, N-(2-chlorophenyl)- is a sulfonamide derivative characterized by the presence of a chlorophenyl substituent on the nitrogen atom of the benzenesulfonamide core. This compound exhibits notable chemical stability and reactivity, making it a valuable intermediate in organic synthesis and pharmaceutical applications. Its structural features, including the electron-withdrawing sulfonamide group and the chloro-substituted aromatic ring, contribute to its utility in the development of bioactive molecules, particularly in medicinal chemistry for designing enzyme inhibitors or receptor modulators. The compound's well-defined molecular structure allows for precise functionalization, enabling researchers to tailor its properties for specific applications. It is commonly employed in the synthesis of more complex sulfonamide-based compounds due to its reliable reactivity patterns.
Benzenesulfonamide,N-(2-chlorophenyl)- structure
21226-30-2 structure
Product Name:Benzenesulfonamide,N-(2-chlorophenyl)-
CAS No:21226-30-2
MF:C12H10ClNO2S
MW:267.731300830841
CID:288492
PubChem ID:252039
Update Time:2025-07-02

Benzenesulfonamide,N-(2-chlorophenyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzenesulfonamide,N-(2-chlorophenyl)-
    • N-(2-chlorophenyl)benzenesulfonamide
    • 2-Chlor-benzolsulfanilid
    • 2'-Chlorobenzenesulfonanilide
    • Benzolsulfonsaeure-2-chloranilid
    • SCHEMBL3791578
    • IDI1_008686
    • Cambridge id 5112585
    • N-(2-Chlorophenyl)benzenesulfonamide #
    • 21226-30-2
    • Benzenesulfonamide, N-(2-chlorophenyl)-
    • HMS1413F05
    • NSC-673920
    • KMSWCQQQRKBBAH-UHFFFAOYSA-N
    • IFLab1_000467
    • EU-0003045
    • DTXSID80291111
    • AKOS000668869
    • CCG-105157
    • MFCD00541867
    • NSC-73196
    • NSC673920
    • N-(2-CHLOROPHENYL)-1-BENZENESULFONAMIDE
    • NCIOpen2_003845
    • NSC73196
    • STL199640
    • MDL： MFCD00541867
    • Inchi： 1S/C12H10ClNO2S/c13-11-8-4-5-9-12(11)14-17(15,16)10-6-2-1-3-7-10/h1-9,14H
    • InChI Key： KMSWCQQQRKBBAH-UHFFFAOYSA-N
    • SMILES： ClC1C=CC=CC=1NS(C1C=CC=CC=1)(=O)=O

Computed Properties

  • Exact Mass: 267.01200
  • Monoisotopic Mass: 267.0120774g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 333
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 54.6Ų

Experimental Properties

  • PSA: 54.55000
  • LogP: 4.29460

Benzenesulfonamide,N-(2-chlorophenyl)- Customs Data

  • HS CODE：2935009090
  • Customs Data：

    China Customs Code:

    2935009090

    Overview:

    2935009090 Other sulphonates(Acyl)amine. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:35.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2935009090 other sulphonamides VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:35.0%

Benzenesulfonamide,N-(2-chlorophenyl)- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB349263-100mg
N-(2-Chlorophenyl)benzenesulfonamide; .
 21226-30-2
100mg
 €228.00 2025-04-20
abcr
AB349263-250mg
N-(2-Chlorophenyl)benzenesulfonamide; .
 21226-30-2
250mg
 €324.50 2025-04-20
abcr
AB349263-500mg
N-(2-Chlorophenyl)benzenesulfonamide; .
 21226-30-2
500mg
 €464.80 2025-04-20
abcr
AB349263-1g
N-(2-Chlorophenyl)benzenesulfonamide; .
 21226-30-2
1g
 €597.70 2025-04-20

Benzenesulfonamide,N-(2-chlorophenyl)- Suppliers

Amadis Chemical Company Limited
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(CAS:21226-30-2)Benzenesulfonamide,N-(2-chlorophenyl)-
Order Number:A1234071
Stock Status:in Stock
Quantity:250mg/500mg/1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 21:25
Price ($):192/275/354
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:21226-30-2)Benzenesulfonamide,N-(2-chlorophenyl)-
A1234071
Purity:99%/99%/99%
Quantity:250mg/500mg/1g
Price ($):192/275/354
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